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Compound of Interest

Compound Name: 8-Nonenoic acid

Cat. No.: B1345111

Introduction

8-Nonenoic acid (CAS No. 31642-67-8) is a medium-chain unsaturated fatty acid utilized in
various research and development sectors.[1][2] Its applications include serving as a reagent in
the synthesis of antineoplastic agents, such as 4-N-Alkyl Gemcitabine analogs.[1][3][4]
Furthermore, it has been identified as a semiochemical, a chemical involved in the
communication between organisms.[5] Given its role in specialized synthesis and biological
contexts, the availability of high-purity analytical standards and reference materials is critical for
accurate quantification, method validation, and quality control in research, drug development,
and chemical analysis.

These application notes provide researchers, scientists, and drug development professionals
with a comprehensive guide to the analytical standards of 8-Nonenoic acid, including
sourcing, specifications, and detailed protocols for its analysis using modern chromatographic
techniques.

Reference Material Specifications and Sourcing

High-purity 8-Nonenoic acid is available from several chemical suppliers as a neat liquid or in
solution. The quality and characterization of these standards are crucial for generating reliable
and reproducible analytical data. Below is a summary of available reference materials from
prominent suppliers.
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Supplier Product Name  CAS Number Purity/Assay Format/Form

Sigma-Aldrich 8-Nonenoic acid 31642-67-8 97% Liquid

Tokyo Chemical ) ] o
8-Nonenoic Acid 31642-67-8 >97.0% (GC) Liquid

Industry (TCI)

Biosynth 8-Nonenoic Acid 31642-67-8 Not Specified Not Specified

LookChem 8-Nonenoic acid 31642-67-8 97% Not Specified
8-NONENOIC

ChemicalBook ACID 31642-67-8 98.0% Not Specified

Note: Purity and specifications are subject to batch-to-batch variability. Always refer to the
Certificate of Analysis (CoA) provided by the supplier for the most accurate information.[1][6][7]

[8]

Physicochemical Data for 8-Nonenoic Acid

Accurate physical and chemical data are essential for method development, particularly for
chromatographic and spectroscopic analysis.
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Property Value Reference(s)
Molecular Formula CoH1602 [61[81I9]
Molecular Weight 156.22 g/mol [61[81[9]

CAS Number 31642-67-8 [6][8][9]
Melting Point 25-5°C [7]

N ] 259.6°C at 760 mmHg; 88
Boiling Point [3]
°C/0.38 mmHg

Density 0.908 g/mL at 25 °C [6]119]
Refractive Index (n20/D) 1.444 [6]119]
Form Liquid [61[9]
InChi Key AWQOXJOAQMCOED- -
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Analytical Methodologies and Protocols

The analysis of 8-Nonenoic acid, like other fatty acids, is most commonly performed using
Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). Due to the
polarity and low volatility of the carboxylic acid group, derivatization is a standard and often
necessary step for successful GC analysis.[10]

Protocol 1: Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS provides excellent sensitivity and specificity for the analysis of fatty acids.
Derivatization to form more volatile esters, such as Fatty Acid Methyl Esters (FAMES), is crucial
for good chromatographic performance.[10][11]

A. Sample Preparation and Derivatization (Esterification)

This protocol describes the conversion of 8-Nonenoic acid to its methyl ester (methyl 8-
nonenoate) using Boron Trifluoride (BF3) in methanol.
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Standard Preparation: Prepare a stock solution of 8-Nonenoic acid (e.g., 1 mg/mL) in
methanol.

Reaction Setup: Place up to 1 mL of the standard or sample solution into a screw-capped
tube.

Esterification: Add 1-2 mL of 14% BFs in methanol. Cap the tube tightly and heat at 60-100°C
for 30 minutes.[12]

Extraction: After cooling to room temperature, add 1 mL of water and 1-2 mL of hexane.
Vortex vigorously for 1 minute to extract the FAMESs into the hexane layer.

Layer Separation: Centrifuge briefly to ensure complete phase separation.

Collection: Carefully transfer the upper hexane layer containing the methyl 8-nonenoate to a
clean GC vial.

Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove
residual water.

Sample Preparation GC-MS Analysis

anol H 3. Heat (60-100°C) H 4. Add H20 & Hexane }—»‘ 5. Vortex & Centrifuge H 6. Collect Hexane Layer 7. Inject into GC-MS

Click to download full resolution via product page

Workflow for derivatization and GC-MS analysis of 8-Nonenoic acid.

B. GC-MS Instrumentation and Conditions
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Parameter Recommended Setting

GC System Agilent, Shimadzu, or equivalent

SH-WAX (60 m x 0.25 mm 1.D., df=0.5 pum) or

Column o )
similar polar capillary column
Injection Mode Splitless
Injector Temp. 240 - 250 °C
) Helium at a constant linear velocity (e.g., 34.0
Carrier Gas

cm/s)

80°C (hold 2 min), ramp at 40°C/min to 200°C,

Oven Program ) )
then ramp at 25°C/min to 240°C (hold 2 min)

MS System Quadrupole or lon Trap

lon Source Temp. 200 - 230 °C

Interface Temp. 240 - 250 °C

lonization Mode Electron lonization (EIl) at 70 eV

o Full Scan (e.g., m/z 40-300) or Selected lon
Acquisition Mode o ) o
Monitoring (SIM) for higher sensitivity

Note: These parameters are a starting point and should be optimized for the specific instrument
and column used. A research study identified 8-nonenoic acid from a bacterial endophyte
using GC-MS with a retention time of approximately 14 minutes post-injection, which can serve
as a reference point.[13]

Protocol 2: Analysis by High-Performance Liquid
Chromatography (HPLC-UV)

HPLC offers an alternative for analyzing 8-Nonenoic acid without derivatization, which is
beneficial for higher throughput applications.[12]

A. Sample Preparation
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Standard Preparation: Prepare a stock solution of 8-Nonenoic acid (e.g., 1 mg/mL) in
methanol or acetonitrile.

Working Standards: Create a series of working standards by diluting the stock solution with
the mobile phase to cover the desired concentration range (e.g., 1 pg/mL to 100 pg/mL).[12]

Sample Extraction: For complex matrices, perform a liquid-liquid extraction. Acidify the
sample and extract 8-Nonenoic acid into an organic solvent like ethyl acetate. Evaporate
the solvent and reconstitute the residue in the mobile phase.[12]

Filtration: Filter all samples and standards through a 0.22 or 0.45 um syringe filter before

injection.
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Sample / Standard

:

Extraction (if needed)
Reconstitution

'

Filtration (0.45 pm)

HPLC Injection

C18 Column Separation

'

UV Detection (210 nm)

Quantification

Click to download full resolution via product page

General workflow for the HPLC-UV analysis of 8-Nonenoic acid.

B. HPLC Instrumentation and Conditions
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Parameter Recommended Setting
HPLC System Standard system with UV detector
C18 reversed-phase column (e.g., 250 x 4.6
Column
mm, 4 um)
) Acetonitrile and water with 0.1% phosphoric
Mobile Phase ) ] ]
acid or 0.1% formic acid (for LC-MS)
Elution Mode Isocratic or Gradient
Flow Rate 1.0 mL/min
Column Temp. 30°C
Detection UV at 210 nm
Injection Volume 10-20 uL

Reference: These conditions are based on general protocols for fatty acid analysis by HPLC.
[12]

Application in Synthesis

8-Nonenoic acid is a documented reagent in the synthesis of modified nucleoside analogs that
act as antineoplastics. This involves chemically linking the fatty acid to the gemcitabine
molecule.

Synthesis
Steps

8-Nonenoic Acid

4-N-Alkyl
Gemcitabine Analogs
(Antineoplastics)

Gemcitabine
(or derivative)

Click to download full resolution via product page

Role of 8-Nonenoic acid in the synthesis of antineoplastic agents.
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Storage and Handling

Proper storage of analytical standards is imperative to maintain their purity and stability.

o Storage Conditions: Store in a cool place.[14] Keep the container tightly closed in a dry and
well-ventilated area.[14] Some suppliers recommend storage at room temperature or
refrigerated (<15°C) in a dark place. For long-term stability, storage at -20°C is advisable.[15]

¢ Inert Atmosphere: For air-sensitive compounds, storing under an inert gas like argon or
nitrogen is recommended to prevent oxidation.

o Safety: 8-Nonenoic acid may be harmful if swallowed and can cause skin and eye irritation.
[7] Standard personal protective equipment (PPE), including gloves and safety glasses,
should be worn during handling. Refer to the Safety Data Sheet (SDS) for complete safety
information.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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